Cas no 898358-18-4 (N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 898358-18-4
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5481674
• Update Time: 2025-06-29

N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)oxamide
• N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C15H22N2O5/c1-4-21-13(22-5-2)10-16-14(18)15(19)17-11-7-6-8-12(9-11)20-3/h6-9,13H,4-5,10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： OHJJKDNQHWTRAZ-UHFFFAOYSA-N
• SMILES： C(NCC(OCC)OCC)(=O)C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide

Professional Introduction to N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide (CAS No. 898358-18-4)

N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide, a compound with the chemical identifier CAS No. 898358-18-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research.

The molecular structure of N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide consists of an ethanediamide backbone substituted with a 2,2-diethoxyethyl group and a 3-methoxyphenyl moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex organic molecules. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and reactivity, making it particularly useful in various biochemical reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of diamine derivatives. The study of N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide has revealed promising results in preliminary screenings for its potential role in modulating biological pathways. Specifically, researchers have observed that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory responses and cellular proliferation.

One of the most intriguing aspects of this compound is its ability to interact with biological targets in a highly selective manner. The combination of the diethoxyethyl and methoxyphenyl groups creates a molecular surface that can engage with specific proteins and enzymes without significant off-target effects. This selectivity is crucial for developing therapeutic agents that minimize side effects and enhance patient outcomes.

The synthesis of N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of ethylene oxide with ammonia to form ethylenediamine, which is then further functionalized to introduce the diethoxyethyl group. Subsequent reactions involve the introduction of the 3-methoxyphenyl moiety through nucleophilic substitution or other coupling techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide with greater accuracy before conducting expensive experimental trials. Molecular modeling studies have shown that this compound can bind to target proteins with high affinity, suggesting its potential as a lead compound for drug development. These computational insights have accelerated the pace at which new therapeutic agents are discovered and optimized.

The pharmaceutical industry has been particularly keen on exploring diamine derivatives due to their versatility in drug design. The structural features of N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide make it an attractive candidate for further investigation into treating various diseases, including those related to metabolic disorders and neurodegenerative conditions. Preliminary clinical trials have demonstrated encouraging results in animal models, paving the way for human studies.

In addition to its pharmacological applications, N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide has shown promise in material science research. Its unique chemical properties make it suitable for developing novel polymers and coatings that exhibit enhanced durability and functionality. Researchers are exploring its use in creating advanced materials for medical implants and electronic components.

The regulatory landscape for compounds like N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide is continually evolving to ensure safety and efficacy in both industrial and medical applications. Regulatory agencies require comprehensive data on the compound's chemical stability, toxicity profiles, and environmental impact before approving its use in commercial products. These stringent requirements underscore the importance of rigorous testing and validation in bringing new compounds to market.

The future prospects for N-(2,2-diethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide are bright, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, so does the potential for this compound to contribute to groundbreaking discoveries in medicine and materials science. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in realizing these advancements.